Cas no 2228805-73-8 (3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 2228805-73-8
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 5962221
• PubChem ID: 165656528
• Update Time: 2025-07-02

3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine
• 2228805-73-8
• EN300-1961208

• Inchi： 1S/C7H11F2N3/c1-12-6(2-3-11-12)5(4-10)7(8)9/h2-3,5,7H,4,10H2,1H3
• InChI Key： HXDVSXQCOJXXDN-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC=NN1C)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2228805-73-8)

The compound 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2228805-73-8) is a fluorinated organic molecule featuring a unique combination of a pyrazole ring and a difluoropropane backbone. This structure grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the 1-methyl-1H-pyrazol-5-yl moiety enhances its potential as a building block for bioactive molecules, while the difluoro group contributes to metabolic stability and lipophilicity—key factors in drug design.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry. Researchers frequently search for terms like "fluorinated amine synthesis" or "pyrazole derivatives in drug discovery," reflecting the growing emphasis on this class of molecules. 3,3-Difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine aligns with these trends, as its scaffold is amenable to modifications for optimizing pharmacokinetic profiles. Its CAS number 2228805-73-8 serves as a critical identifier for regulatory and commercial purposes.

The synthesis of 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structure. These methods are frequently queried in search engines by chemists seeking "characterization of fluorinated amines" or "pyrazole-based compound analysis."

Beyond pharmaceuticals, this compound’s potential extends to materials science, where fluorinated building blocks are valued for their thermal and chemical resistance. Discussions around "sustainable fluorination methods" and "green chemistry in amine synthesis" highlight the need for eco-friendly approaches to producing such molecules. Innovations in catalytic fluorination, for instance, could enhance the scalability of CAS No. 2228805-73-8 derivatives.

From a commercial perspective, suppliers and researchers often search for "3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine price" or "bulk purchase of fluorinated amines." The compound’s niche application spectrum necessitates specialized distribution channels, emphasizing the importance of CAS registry numbers for precise sourcing. Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores the need for accurate documentation.

In conclusion, 3,3-difluoro-2-(1-methyl-1H-pyrazol-5-yl)propan-1-amine represents a versatile intermediate with broad relevance in cutting-edge research. Its alignment with trends like "fluorine in drug design" and "heterocyclic compound optimization" ensures sustained interest. As synthetic methodologies advance, this compound may unlock new possibilities in both life sciences and industrial applications.